Cas no 5709-89-7 (1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid)
5709-89-7 structure
Product Name:1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid
CAS No:5709-89-7
MF:C11H8FN3O4
MW:265.197325706482
CID:1603703
PubChem ID:840105
Update Time:2025-04-21
1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid
- 1H-Pyrazole-5-carboxylic acid, 1-[(4-fluorophenyl)methyl]-3-nitro-
- 2-[(4-fluorophenyl)methyl]-5-nitropyrazole-3-carboxylic acid
- AKOS001043231
- AC1LHM1F
- STK709475
- 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylicacid
- AK-968/37166206
- 5709-89-7
- Z56869011
- DTXSID00357006
-
- Inchi: 1S/C11H8FN3O4/c12-8-3-1-7(2-4-8)6-14-9(11(16)17)5-10(13-14)15(18)19/h1-5H,6H2,(H,16,17)
- InChI Key: NQQGRAOZVFMPRY-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CN1C(C(=O)O)=CC([N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 265.04994
- Monoisotopic Mass: 265.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.55
- Boiling Point: 501.6°C at 760 mmHg
- Flash Point: 257.1°C
- Refractive Index: 1.649
- PSA: 98.26
1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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